5-Fluoro-2-methylbenzenesulfonyl chloride

• IUPAC Name: 5-fluoro-2-methylbenzenesulfonyl chloride
• InChI: InChI=1S/C7H6ClFO2S/c1-5-2-3-6(9)4-7(5)12(8,10)11/h2-4H,1H3
• InChI Key: NPEWBMJAUUSBLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)S(=O)(=O)Cl
• Molecular Formula: C7H6ClFO2S
• DSSTOX Substance ID: DTXSID80196197
• Molecular Weight: 208.64 g/mol
• CAS RN: 445-05-6

Description

5-Fluoro-2-methylbenzenesulfonyl chloride (5-Fluoro-2-MBSC) is an organic compound with the chemical formula C7H5ClFOS. It is a colorless solid with a melting point of 92-95°C and a boiling point of 200-205°C. 5-Fluoro-2-MBSC is used in a variety of scientific research applications, including organic synthesis and drug development. It is also used in laboratory experiments for its biochemical and physiological effects.

Scientific Research Applications

Synthesis of Sulfonated Derivatives

5-Fluoro-2-methylbenzenesulfonyl chloride is involved in the synthesis of sulfonated derivatives, which are crucial in creating intermediates for the development of pharmaceuticals and pesticides. For instance, the synthesis of 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride from bis(4-amino-2chlorophenyl) disulfide using the Schiemann reaction highlights its role in creating key intermediates for pesticide preparation (Xiao-hua Du et al., 2005).

Activation of Hydroxyl Groups

In bioconjugate chemistry, this compound derivatives like 4-fluorobenzenesulfonyl chloride have been used as activating agents for covalent attachment of biologicals to solid supports. This application is essential in the development of therapeutic applications and bioselective separation techniques (Y. A. Chang et al., 1992).

Corrosion Inhibition Studies

Derivatives of this compound, such as piperidine derivatives, have been investigated for their corrosion inhibition properties on metal surfaces, particularly iron. These studies provide insights into developing more efficient corrosion inhibitors for industrial applications (S. Kaya et al., 2016).

Antibacterial Agents

Research has shown that N-alkyl/aralkyl derivatives of this compound possess significant antibacterial properties. These compounds have been studied for their potential as therapeutic agents against various bacterial infections (M. Abbasi et al., 2015).

Polymerization Studies

In the field of polymer science, this compound derivatives have been investigated for their role in polymerization processes. Studies have focused on understanding the efficiency of such compounds as initiators in atom transfer radical polymerization (ATRP), contributing to advancements in polymer synthesis (P. Gurr et al., 2005).

Mechanism of Action

Target of Action

It’s known that sulfonyl chloride compounds often react with amines, alcohols, and other nucleophiles .

Mode of Action

5-Fluoro-2-methylbenzenesulfonyl chloride, like other sulfonyl chlorides, is a reactive compound that can participate in various chemical reactions. It can react with nucleophiles, leading to the substitution of the chloride group .

Biochemical Pathways

The compound can be used to synthesize other molecules, which may have specific biochemical roles .

Result of Action

This compound can be used to synthesize other compounds. For example, it may be used to synthesize 1-(aminomethyl)-5-fluoro-N,N-dimethyl-benzenesulfonamide . The effects of these synthesized compounds would depend on their specific structures and targets.

Biochemical Analysis

Biochemical Properties

5-Fluoro-2-methylbenzenesulfonyl chloride plays a significant role in biochemical reactions, particularly in the synthesis of sulfonamide derivatives. It interacts with various enzymes and proteins, primarily through nucleophilic substitution reactions. The sulfonyl chloride group in this compound is highly reactive and can form covalent bonds with nucleophilic amino acid residues in proteins, such as lysine and cysteine. This interaction can lead to the modification of enzyme activity and protein function, making it a useful tool in biochemical research .

Cellular Effects

The effects of this compound on cells and cellular processes are diverse. It can influence cell function by modifying proteins and enzymes involved in critical cellular pathways. For instance, the compound can affect cell signaling pathways by altering the activity of kinases and phosphatases, which are essential for signal transduction. Additionally, this compound can impact gene expression by modifying transcription factors and other DNA-binding proteins, leading to changes in cellular metabolism and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through covalent modification of biomolecules. The sulfonyl chloride group reacts with nucleophilic sites on enzymes and proteins, forming stable sulfonamide linkages. This covalent binding can inhibit enzyme activity by blocking the active site or altering the enzyme’s conformation. Additionally, the presence of the fluorine atom can enhance the compound’s reactivity and specificity, making it a potent inhibitor of certain enzymes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions but can degrade over extended periods or under harsh conditions, such as high temperatures or extreme pH. Long-term exposure to this compound can lead to cumulative effects on cellular function, including persistent enzyme inhibition and altered gene expression .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with dosage. At low doses, the compound can selectively inhibit specific enzymes without causing significant toxicity. At higher doses, this compound can exhibit toxic effects, including cellular damage and organ dysfunction. Threshold effects are observed, where a critical concentration of the compound is required to elicit a measurable biological response .

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interactions with enzymes involved in sulfonation and detoxification processes. The compound can be metabolized by sulfonyltransferases, which transfer the sulfonyl group to other molecules, leading to the formation of sulfonated metabolites. These metabolites can further participate in biochemical reactions, affecting metabolic flux and altering metabolite levels in cells .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms. The compound can interact with transporters and binding proteins, influencing its localization and accumulation in specific cellular compartments. This distribution pattern can affect the compound’s activity and function, as well as its potential toxicity .

Subcellular Localization

The subcellular localization of this compound is influenced by its chemical properties and interactions with cellular components. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, the presence of a sulfonyl chloride group can facilitate the compound’s localization to the endoplasmic reticulum or Golgi apparatus, where it can modify proteins involved in secretory pathways .

Q & A

Q1: What is the synthetic significance of 5-Fluoro-2-methylbenzenesulfonyl chloride in the context of the presented research?

A1: In the study "Practical Synthesis of 4‐Fluoro‐2‐(methylthio)benzylamine and the Corresponding Sulfone and Sulfonamide" [], this compound serves as a key starting material for the synthesis of the sulfonamide analogue (compound 3) of 4-fluoro-2-(methylthio)benzylamine. This sulfonamide derivative is of interest due to its potential pharmaceutical applications. The authors utilize standard chemical transformations to effectively produce the desired sulfonamide from this compound.

Q2: Are there any alternative synthetic routes to the target compounds discussed in the paper that do not involve this compound?

A2: Yes, the research highlights the successful synthesis of 4-fluoro-2-(methylthio)benzylamine and its 2-methylsulfonyl analogue through two distinct methods []. The first method focuses on the manipulation of 4‐fluoro‐2‐bromobenzoic acid, utilizing dimethyl disulfide to introduce the methylthio moiety. Conversely, the second approach investigates the selective nucleophilic aromatic substitution of 2,4‐difluorobenzonitrile with methanethiolate. These alternative routes demonstrate the versatility in synthesizing the target compounds, offering potential benefits depending on factors like yield, cost-effectiveness, and reaction conditions.